Cas no 2228797-76-8 (O-(3-cyclopropyl-2-methylpropyl)hydroxylamine)

• Product Name: O-(3-cyclopropyl-2-methylpropyl)hydroxylamine
• CAS No: 2228797-76-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5864602
• PubChem ID: 165618685
• Update Time: 2025-11-02

O-(3-cyclopropyl-2-methylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-cyclopropyl-2-methylpropyl)hydroxylamine
• EN300-1833016
• 2228797-76-8

• Inchi： 1S/C7H15NO/c1-6(5-9-8)4-7-2-3-7/h6-7H,2-5,8H2,1H3
• InChI Key： ATKJJNSJPBTWCD-UHFFFAOYSA-N
• SMILES： O(CC(C)CC1CC1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3-cyclopropyl-2-methylpropyl)hydroxylamine

Comprehensive Overview of O-(3-cyclopropyl-2-methylpropyl)hydroxylamine (CAS No. 2228797-76-8)

O-(3-cyclopropyl-2-methylpropyl)hydroxylamine (CAS No. 2228797-76-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropyl and hydroxylamine functional groups, offers a versatile scaffold for the synthesis of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery and material science, making it a hot topic in contemporary chemical discussions.

The molecular structure of O-(3-cyclopropyl-2-methylpropyl)hydroxylamine features a cyclopropyl ring, which is known for its high ring strain and reactivity. This strain often enhances the compound's ability to participate in cycloaddition reactions, a property highly valued in medicinal chemistry. Additionally, the presence of the hydroxylamine moiety (-NHOH) introduces redox-active functionality, enabling its use in catalytic processes and as a building block for nitrogen-containing heterocycles. These attributes make it a sought-after intermediate in synthetic organic chemistry.

In the pharmaceutical sector, O-(3-cyclopropyl-2-methylpropyl)hydroxylamine is being investigated for its potential role in the development of new small-molecule therapeutics. Its ability to act as a precursor for N-O bond-containing compounds is particularly noteworthy, as such motifs are prevalent in drugs targeting oxidative stress and inflammation. Recent studies have highlighted its utility in the synthesis of nitroxide radicals, which are being explored for their antioxidant properties. This aligns with the growing consumer interest in anti-aging and neuroprotective agents, making it a relevant compound in today's health-conscious market.

Beyond pharmaceuticals, O-(3-cyclopropyl-2-methylpropyl)hydroxylamine has applications in agrochemical research. Its structural features make it a candidate for designing novel pesticides and herbicides, particularly those targeting resistant pest strains. The cyclopropyl group is often associated with enhanced bioavailability and metabolic stability, traits that are critical for effective agrochemicals. With the global push toward sustainable agriculture, this compound is gaining traction as a potential eco-friendly alternative to traditional crop protection agents.

The synthesis of O-(3-cyclopropyl-2-methylpropyl)hydroxylamine typically involves multi-step organic reactions, including Grignard reactions and reductive amination. These methods are well-documented in the literature, but recent advancements in flow chemistry and catalytic processes have improved its production efficiency. Researchers are also exploring green chemistry approaches to minimize waste and energy consumption, reflecting the broader industry trend toward sustainable synthesis.

From a commercial perspective, the demand for O-(3-cyclopropyl-2-methylpropyl)hydroxylamine is steadily increasing, driven by its expanding applications in life sciences and material innovation. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of academic and industrial clients. The compound's CAS No. 2228797-76-8 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in global markets.

In summary, O-(3-cyclopropyl-2-methylpropyl)hydroxylamine (CAS No. 2228797-76-8) is a promising chemical entity with diverse applications in drug discovery, agrochemical development, and catalysis. Its unique structural features and reactivity profile position it as a valuable tool for researchers aiming to address contemporary challenges in health and sustainability. As scientific interest in this compound grows, it is poised to play a pivotal role in the next generation of innovative chemical solutions.